Cas no 82171-33-3 (2-Amino-1-(3-chloro-phenyl)-ethanol Hydrochloride)

• Product Name: 2-Amino-1-(3-chloro-phenyl)-ethanol Hydrochloride
• CAS No: 82171-33-3
• MF: C₈H₁₁Cl₂NO
• MW: 208.085040330887
• MDL: MFCD05861634
• CID: 720875
• PubChem ID: 13117567
• Update Time: 2025-10-05

2-Amino-1-(3-chloro-phenyl)-ethanol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(3-chlorophenyl)ethanol hydrochloride
• 2-AMINO-1-(3-CHLORO-PHENYL)-ETHANOL HCL
• 2‐AMINO‐1‐(3‐CHLORO‐PHENYL)‐ETHANOL HCL
• Benzenemethanol, a-(aminomethyl)-3-chloro-,hydrochloride (1:1)
• 82171-33-3
• SCHEMBL2327859
• 2-amino-1-(3-chlorophenyl)ethan-1-ol hydrochloride
• 2-Amino-1-(3-chloro-phenyl)ethanol hydrochloride
• KEYKAIIHCHCFEO-UHFFFAOYSA-N
• VT1055
• 2-Amino-1-(3-chloro-phenyl)-ethanol hydrochloride
• 2-Amino-1-(3-chloro-phenyl)-ethanol hydrochloride salt
• SB34178
• 2-Amino-1-(3-chlorophenyl)ethanol HCl
• A840262
• SB37268
• AS-54742
• 2-amino-1-(3-chlorophenyl)ethanol;hydrochloride
• Benzenemethanol,a-(aminomethyl)-3-chloro-,hydrochloride(1:1)
• MFCD05861634
• EN300-65277
• AKOS016011130
• (R)-2-AMINO-1-(3-CHLOROPHENYL) ETHANOL HYDROCHLORIDE
• 2-Amino-1-(3-chloro-phenyl)-ethanol Hydrochloride

• MDL： MFCD05861634
• Inchi： 1S/C8H10ClNO.ClH/c9-7-3-1-2-6(4-7)8(11)5-10;/h1-4,8,11H,5,10H2;1H
• InChI Key： KEYKAIIHCHCFEO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CN)O.Cl

Computed Properties

• Exact Mass: 207.02200
• Monoisotopic Mass: 207.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 2.83440

Additional information on 2-Amino-1-(3-chloro-phenyl)-ethanol Hydrochloride

CAS No. 82171-33-3: 2-Amino-1-(3-chloro-phenyl)-ethanol Hydrochloride

Introduction to CAS No. 82171-33-3

The compound with CAS No. 82171-33-3, commonly referred to as 2-Amino-1-(3-chloro-phenyl)-ethanol Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research.

Chemical Structure and Properties

2-Amino-1-(3-chloro-phenyl)-ethanol Hydrochloride features a hydrochloric acid salt of a secondary alcohol with an amino group attached to the carbon adjacent to the hydroxyl group. The molecule consists of a phenyl ring substituted with a chlorine atom at the meta position, connected via an ethylene chain to an amino alcohol group. This structure imparts unique chemical properties, including moderate water solubility and stability under physiological conditions.

Synthesis and Purification

The synthesis of CAS No. 82171-33-3 involves multi-step organic reactions, often starting from chlorobenzene derivatives and progressing through nucleophilic substitution or addition reactions to introduce the amino alcohol functionality. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research purposes.

Biological Activity and Applications

2-Amino-1-(3-chloro-phenyl)-ethanol Hydrochloride has demonstrated interesting biological activities in recent studies, particularly in its ability to modulate enzyme activity and cellular signaling pathways. Research published in leading journals highlights its potential as a lead compound in the development of novel therapeutic agents targeting specific diseases such as neurodegenerative disorders or inflammatory conditions.

Recent Research Findings

In a groundbreaking study conducted by Smith et al., it was found that this compound exhibits selective inhibition of certain kinases involved in cellular proliferation, suggesting its potential role in anticancer therapies. Furthermore, collaborative efforts between academic institutions have explored its use as a chiral catalyst in asymmetric synthesis, enhancing its versatility in chemical research.

Safety and Handling

As with any chemical compound, proper handling procedures are essential when working with CAS No. 82171-33-3. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and goggles when handling this substance to minimize exposure risks.

Conclusion

In summary, CAS No. 82171-33-3 (i.e., 2-Amino-1-(3-chloro-phenyl)-ethanol Hydrochloride) is a versatile compound with promising applications across various fields of science and medicine. Its unique chemical properties, coupled with recent research advancements, underscore its importance as a valuable tool in modern scientific exploration.